3-Cyclopropoxy-4-ethyl-N-methylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-ethyl-N-methylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-3-9-4-5-10(13(15)14-2)8-12(9)16-11-6-7-11/h4-5,8,11H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key: PMLJTCUQSSUWGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)NC)OC2CC2

Description

3-Cyclopropoxy-4-ethyl-N-methylbenzamide is a substituted benzamide derivative characterized by a cyclopropoxy group at the 3-position, an ethyl group at the 4-position, and an N-methylamide functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-ethyl-N-methylbenzamide typically involves the reaction of 3-cyclopropoxy-4-ethylbenzoic acid with N-methylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-4-ethyl-N-methylbenzamide may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-purity starting materials and optimized reaction conditions ensures high yield and purity of the final product. Industrial production also incorporates rigorous quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to verify the compound’s identity and purity .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-ethyl-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the amide group to an amine.

Substitution: The benzamide moiety can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of nitro or halogenated derivatives of the benzamide.

Scientific Research Applications

3-Cyclopropoxy-4-ethyl-N-methylbenzamide has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-ethyl-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()

• Structural Differences :
  • Substitutes the cyclopropoxy and ethyl groups with a 3-methylbenzoyl group and a hydroxy-dimethyl ethylamine side chain.
  • Contains an N,O-bidentate directing group, unlike the N-methylamide in the target compound.
• The hydroxyl group enhances polarity, likely increasing solubility in polar solvents compared to the cyclopropoxy-ethyl analog.

N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide ()

• Structural Differences :
  • Replaces the cyclopropoxy group with a methoxy group and introduces a 4-chlorophenylamide moiety.
• Key Findings: The methoxy group at the 2-position exhibits electron-donating effects, altering electronic transitions and fluorescence properties. The target compound’s cyclopropoxy group may similarly influence UV/fluorescence spectra but with distinct strain-induced reactivity .

N-(3-chlorophenethyl)-4-nitrobenzamide ()

• Structural Differences :
  • Features a nitro group (strong electron-withdrawing) at the 4-position and a 3-chlorophenethylamide group.
• Key Findings: The nitro group drastically reduces electron density on the aromatic ring, contrasting with the electron-donating cyclopropoxy group in the target compound. This difference impacts reactivity in nucleophilic substitution or reduction reactions .

4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide ()

• Structural Differences :
  • Swaps the positions of cyclopropoxy (4-position) and methoxy (3-position) groups compared to the target compound.
  • Uses N,N-dimethylamide instead of N-methylamide.
• The methoxy group at the 3-position may offer weaker electron-donating effects than the cyclopropoxy group at the same position in the target compound.

Comparative Data Table

Compound Name	Substituents (Position)	Key Functional Groups	Electronic Effects	Potential Applications
3-Cyclopropoxy-4-ethyl-N-methylbenzamide	3-cyclopropoxy, 4-ethyl, N-methyl	Cyclopropoxy, ethyl, N-methyl	Electron-donating (cyclopropoxy)	Catalysis, bioactive scaffolds
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl, N,O-bidentate	Hydroxy, dimethyl	Polar, directing group	Metal-catalyzed reactions
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	2-methoxy, 4-methyl, 4-Cl-phenyl	Methoxy, chloro-phenyl	Electron-donating (methoxy)	Fluorescence studies
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	4-cyclopropoxy, 3-methoxy, N,N-dimethyl	Cyclopropoxy, methoxy	Mixed electronic effects	Pharmaceutical intermediates

Research Implications

• Synthetic Utility : The cyclopropoxy group in the target compound may enhance strain-driven reactivity in ring-opening or cross-coupling reactions compared to methoxy or nitro analogs .
• Bioactivity Potential: The ethyl group at the 4-position could improve lipophilicity and membrane permeability relative to methyl or chloro-phenyl groups in analogs .
• Spectroscopic Properties : Further studies are needed to evaluate fluorescence or UV absorption patterns, building on methodologies from .